Cas no 1396686-36-4 (N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1396686-36-4
• MF: C₂₂H₂₅N₇OS
• MW: 435.54520201683
• CID: 6520322
• PubChem ID: 71794956
• Update Time: 2025-10-31

N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide
• F6257-3061
• N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamide
• 1396686-36-4
• N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024545697
• VU0541884-1
• N-(6-pyrrolidin-1-ylpyrimidin-4-yl)-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-3-carboxamide

• Inchi： 1S/C22H25N7OS/c30-22(25-19-13-21(24-15-23-19)28-9-1-2-10-28)16-5-3-11-29(14-16)20-8-7-17(26-27-20)18-6-4-12-31-18/h4,6-8,12-13,15-16H,1-3,5,9-11,14H2,(H,23,24,25,30)
• InChI Key： YMAZDEKXUUDDSL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(N=N1)N1CCCC(C(NC2=CC(=NC=N2)N2CCCC2)=O)C1

Computed Properties

• Exact Mass: 435.18412962g/mol
• Monoisotopic Mass: 435.18412962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Additional information on N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide

Recent Advances in the Study of N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS: 1396686-36-4)

The compound N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS: 1396686-36-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have highlighted the role of this compound as a potent modulator of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the pyrrolidinyl and thiophene moieties contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing a foundation for further optimization.

In vitro and in vivo experiments demonstrate promising results, with the compound showing efficacy in reducing tumor growth and inflammation in murine models. Pharmacokinetic studies indicate favorable bioavailability and metabolic stability, though further optimization is required to address issues related to off-target effects. Collaborative efforts between academic and industrial researchers are underway to explore its potential as a lead compound for drug development.

The synthesis of N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide has been refined to improve yield and purity. Recent publications describe novel catalytic methods that enhance the efficiency of key steps, such as the formation of the pyridazine ring. These advancements are critical for scaling up production for clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and formulation stability need further investigation to ensure its suitability for oral administration. Additionally, comprehensive toxicology studies are essential to evaluate its safety profile. Future research directions include the exploration of derivatives with improved pharmacological properties and the identification of biomarkers for patient stratification in clinical settings.

In conclusion, N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide represents a promising candidate for therapeutic development, with ongoing research efforts aimed at addressing its limitations and unlocking its full potential. This briefing underscores the importance of interdisciplinary collaboration in advancing this molecule from bench to bedside.